Cas no 7575-82-8 (1-Nitroadamantane)

1-Nitroadamantane Properties

Names and Identifiers

• 1-Nitroadamantane
• Tricyclo[3.3.1.13,7]decane,1-nitro-
• 1-Nitro-adamantane
• Adamantane,1-nitro
• Nitro Adamantane
• NSC 130990
• NSC 235788
• NSC-235788
• Tricyclo(3.3.1.13,7)decane, 1-nitro-
• Nitro Adamantane;
• A838504
• NSC130990
• Adamantane, 1-nitro-
• Tricyclo[3.3.1.13,7]decane, 1-nitro-
• NSC235788
• 7575-82-8
• CS-0206728
• NSC-130990
• AKOS006275887
• DTXSID30226650
• Tricyclo[3.3.1.13, 1-nitro-
• AKOS000505566
• SCHEMBL1200529
• MFCD01321099
• AE-641/01971005
• LS-04352
• FT-0691139
• Tricyclo[3.3.1.1(3,7)]decane, 1-nitro-
• nitroadamantane
• Tricyclo(3.3.1.1(3,7))decane, 1-nitro-
• DTXCID60149141
• 1-Nitrotricyclo[3.3.1.13,7]decane; NSC130990; NSC235788
• STL406638
• ALBB-013850
• 1-nitrotricyclo[3.3.1.1~3,7~]decane
• tricyclo[3.3.1.1~3,7~]decane, 1-nitro-
• +Expand

• MDL： MFCD01321099
• InChIKey： HONLSNLUVRQMEK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15NO2/c12-11(13)10-4-7-1-8(5-10)3-9(2-7)6-10/h7-9H,1-6H2
• SMILES： C1C2CC3CC1CC(C2)(C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.110279
• Heavy Atom Count: 13
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 2.75510
• PSA: 45.82000
• Refractive Index: 1.545
• Boiling Point: 277.1±7.0 ºC (760 Torr),
• Melting Point: 159 ºC
• Flash Point: 121.8±11.0 ºC,
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),